Cas no 1464113-99-2 (2-(1-Pentanoylpiperidin-4-yl)acetic acid)

• Product Name: 2-(1-Pentanoylpiperidin-4-yl)acetic acid
• CAS No: 1464113-99-2
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5045881
• Update Time: 2023-08-25

2-(1-Pentanoylpiperidin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-pentanoylpiperidin-4-yl)acetic acid
• 2-(1-Pentanoylpiperidin-4-yl)acetic acid

• Inchi： 1S/C12H21NO3/c1-2-3-4-11(14)13-7-5-10(6-8-13)9-12(15)16/h10H,2-9H2,1H3,(H,15,16)
• InChI Key： ANRVBEUGYBQZPX-UHFFFAOYSA-N
• SMILES： O=C(CCCC)N1CCC(CC(=O)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 245
• XLogP3: 1.3
• Topological Polar Surface Area: 57.6